2-Methoxy-5-(2-trifluoromethylphenyl)benzaldehyde

• Molecular Formula: C15H11F3O2
• Molecular Weight: 280.24 g/mol
• IUPAC Name: 2-methoxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde
• InChI: InChI=1S/C15H11F3O2/c1-20-14-7-6-10(8-11(14)9-19)12-4-2-3-5-13(12)15(16,17)18/h2-9H,1H3
• InChI Key: XGCPCAQZRAPRLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2C(F)(F)F)C=O

Description

2-Methoxy-5-(2-trifluoromethylphenyl)benzaldehyde is a useful research compound. Its molecular formula is C15H11F3O2 and its molecular weight is 280.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 70 ml of toluene were suspended 320 mg of 2-methoxy-5-bromobenzaldehyde, 570 mg of 2-trifluoromethylphenylboric acid, 45 mg of palladium acetate and 136 mg of tri-o-tollylphosphine under nitrogen atmosphere, and then, 3.3 ml of 2M aqueous sodium carbonate solution was added to the suspension, and a small amount of ethanol was further added thereto. The obtained solution was heated up to 70° C., and stirred for 16 hours. The reaction mixture was cooled to room temperature, and the formed black precipitates were removed by filtration. The filtrate was washed with an aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The concentrated residue was purified by silica gel column chromatography (n-hexane/ethyl acetate=10/1) and crystallized from diisopropyl ether and n-hexane to give 298 mg of 2-methoxy-5-(2-trifluoromethylphenyl)benzaldehyde.